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Compound of Interest

Compound Name: Peroxynitric acid

Cat. No.: B1219953

For researchers, scientists, and drug development professionals, the safe handling and
disposal of highly reactive chemicals like peroxynitric acid is paramount. This document
provides essential safety and logistical information, including operational and disposal plans, to
ensure the well-being of laboratory personnel and compliance with safety standards.

Peroxynitric acid (HNOa4) is a powerful oxidizing agent that is known to be highly unstable and
potentially explosive.[1] Due to its hazardous nature, a dedicated and meticulous disposal
procedure is critical. The following guidelines are based on the known chemical properties of
peroxynitric acid and general best practices for handling hazardous laboratory waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly equipped.

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles are mandatory.[2][3] A face shield should be
worn in addition to goggles for maximum protection.[2]

o Hand Protection: Use chemical-resistant gloves. Neoprene or rubber gloves are
recommended for handling corrosive acids.[2] Given the reactivity of peroxynitric acid,
consider double-gloving.
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o Body Protection: A chemical-resistant apron or lab coat must be worn.[3]

o Work Area:

o All work with peroxynitric acid must be conducted in a certified and properly functioning

chemical fume hood.[4][5]

o Ensure that a safety shower and eyewash station are readily accessible.

o Remove all flammable and organic materials from the immediate work area to prevent

accidental contact and violent reactions.[6]

Summary of Peroxynitric Acid Hazards

Citations

Hazard Type

Description

Physical Hazards

Decomposes explosively.
Dangerous fire hazard when
exposed to heat, flame, or

reducing materials.

Health Hazards

Classified as a poison. Very
irritating and corrosive to

tissues.

Decomposition Products

Upon decomposition, it emits
toxic nitrogen oxide (NOx)
fumes. Can decompose to
form radical species such as
hydroxyl (¢*OH) and nitrogen
dioxide (*NOz).

(11718l

Step-by-Step Disposal Procedure

This procedure is designed for small quantities of peroxynitric acid typically found in a

research laboratory setting.

Step 1: Preparation and Dilution

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.flinnsci.com/api/library/download/1f8f76d330554992ae36ef25b1fce06d
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://m.youtube.com/watch?v=VMV_XHUCcRo
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://ehs.yale.edu/sites/default/files/files/Lessons-Learned/nitric-acid-explosions.pdf
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81356454.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81356454.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81356454.htm
https://pubs.acs.org/doi/10.1021/jp013783z
https://pubs.acs.org/doi/10.1021/ja982887t
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Pre-cool all solutions: Use an ice bath to pre-cool the peroxynitric acid solution, a large
volume of water, and the neutralization solution. This will help to control the rate of reaction
and dissipate heat generated during neutralization.

o Prepare a large volume of cold water: In the chemical fume hood, place a large beaker
containing at least 100 times the volume of the peroxynitric acid solution of cold, deionized

water.

o Slowly add the peroxynitric acid solution to the cold water: With constant, gentle stirring,
slowly add the peroxynitric acid solution to the large volume of cold water. Never add water
to the acid. This dilution step is critical to reduce the concentration and reactivity of the acid.

Step 2: Neutralization

o Prepare a neutralizing agent: A dilute solution of a weak base, such as sodium bicarbonate
or sodium carbonate (soda ash), should be prepared.[4][9] Avoid using strong bases like
sodium hydroxide, as they can generate a significant amount of heat and potentially lead to a
runaway reaction.

» Slowly add the neutralizing agent: While continuing to stir the diluted acid solution in the ice
bath, slowly add the dilute weak base solution. Monitor the reaction for any signs of
excessive heat generation, gas evolution, or splashing. If the reaction becomes too vigorous,
immediately stop adding the base until it subsides.

e Monitor the pH: Use pH paper or a calibrated pH meter to monitor the pH of the solution.
Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

Step 3: Final Disposal

o Check for peroxides: Before final disposal, it is prudent to test the neutralized solution for the
presence of residual peroxides using peroxide test strips.

o Dispose of as hazardous waste: Once neutralized and confirmed to be free of peroxides, the
solution should be transferred to a properly labeled hazardous waste container. Do not mix
this waste with organic solvents or other incompatible materials.[6]
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» Consult institutional guidelines: Follow all institutional and local regulations for the disposal of
chemical waste.

Logical Workflow for Peroxynitric Acid Disposal
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Caption: Workflow for the safe disposal of peroxynitric acid.
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This comprehensive guide provides a framework for the safe disposal of peroxynitric acid.
Adherence to these procedures, in conjunction with institutional safety protocols, is essential
for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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